4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide

• Molecular Formula: C13H13ClN2O4S
• Molecular Weight: 328.77 g/mol
• IUPAC Name: 4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C13H13ClN2O4S/c1-19-11-4-3-9(7-12(11)20-2)16-21(17,18)13-8-15-6-5-10(13)14/h3-8,16H,1-2H3
• InChI Key: BJRDGFKZYUIHRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CN=C2)Cl)OC

Description

4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C13H13ClN2O4S and its molecular weight is 328.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-hydroxypyridine-3-sulfonic acid (5.0 g, 28.5 mmol), N,N-diisopropylethylamine (9.2 g, 71.3 mmol), phosphorus(V) oxychloride (10.9 g, 71.3 mmol) in 1,2-dichloroethane (50 mL) was heated at 90° C. for 45 min with TLC monitoring (hexane:EtOAc, 1:1). After cooling, the solution was added to 3,4-dimethoxyaniline (4.8 g, 31.0 mmol), N,N-diisopropylethylamine (7.35 g, 57.0 mmol) in 1,2-dichloroethane (50 mL) at −10° C. and the resulting mixture stirred for approximately 2 h at rt with TLC monitoring (hexane:EtOAc, 1:1). The mixture was then added to saturated aqueous NaHCO3 (200 mL), extracted with DCM (3×50 mL) and the combined organic layers dried over Na2SO4 and concentrated in vacuo. Purification by gradient column chromatography eluting with 0-20% EtOAc in hexane yielded the title compound (2.2 g, 6.69 mmol).